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Compound of Interest

Compound Name: 1-Cyclopentyl-4-nitrosopiperazine

Cat. No.: B1601858

This document provides crucial safety protocols and logistical information for the handling and
disposal of 1-Cyclopentyl-4-nitrosopiperazine (CAS RN: 61379-66-6). The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals.

Hazard Summary: 1-Cyclopentyl-4-nitrosopiperazine is a hazardous chemical with the
following classifications:

Harmful if swallowed, in contact with skin, or if inhaled.[1]

Causes severe skin burns and eye damage.[1]

May cause cancer.[1]

May cause respiratory irritation.[1]

Due to these significant health risks, strict adherence to the following personal protective
equipment (PPE) and handling guidelines is mandatory.

Personal Protective Equipment (PPE)

A comprehensive approach to PPE is required to minimize exposure through all potential
routes.
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PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Double-gloving is
recommended. Nitrile or butyl

rubber gloves should be used.

[2]

Eye and Face Protection

Safety goggles and face shield

Use splash-proof goggles that
meet ANSI/ISEA 287.1
standards, in conjunction with

a full-face shield.[3]

Body Protection

Chemical-resistant lab coat or

gown

A long-sleeved, disposable
gown with tight-fitting cuffs is
required.[4] For procedures
with a higher risk of splashing,
a chemical-resistant apron or

coveralls should be worn.[2]

Respiratory Protection

NIOSH-approved respirator

All work should be conducted
in a certified chemical fume
hood.[2] If there is a risk of
inhalation, an N-95 or N-100
particle mask or a chemical
cartridge-type respirator should
be used.[5]

Foot Protection

Closed-toe shoes

Mandatory for all laboratory
work.[2]

Operational Plan: Handling Procedures

1. Preparation and Engineering Controls:

e Fume Hood: All handling of 1-Cyclopentyl-4-nitrosopiperazine, including weighing and

dilutions, must be performed within a certified chemical fume hood to minimize inhalation

exposure.[2]
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Spill Kit: Ensure a spill kit containing appropriate absorbent materials, neutralizing agents for
acids and bases, and waste disposal bags is readily accessible.

Emergency Eyewash and Shower: Verify the location and functionality of the nearest
emergency eyewash station and safety shower.

. Handling:
Avoid Contact: Avoid direct contact with skin, eyes, and clothing.

Glove Changes: Change gloves frequently, at least every 30 to 60 minutes, and immediately
if they become contaminated or damaged.[5]

Transport: When transporting the chemical, use a secondary container to prevent spills.

. Experimental Workflow:
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Caption: Standard Operating Procedure Workflow
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Disposal Plan

1. Waste Segregation:

o Solid Waste: All disposable items that have come into contact with 1-Cyclopentyl-4-
nitrosopiperazine, such as gloves, bench paper, and pipette tips, must be collected in a
designated, sealed, and clearly labeled hazardous waste container.

o Liquid Waste: All solutions containing 1-Cyclopentyl-4-nitrosopiperazine must be collected
in a separate, sealed, and labeled hazardous waste container.

2. Disposal Procedure:

o Excess and expired materials should be offered to a licensed hazardous material disposal
company.[6]

» Alternatively, the product may be burned in a chemical incinerator equipped with an
afterburner and scrubber.[6]

o Ensure compliance with all federal, state, and local regulations for hazardous waste
disposal.[6]

e Do not discharge into drains or the environment.[6]

First Aid Measures:

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.
Immediately call a poison center or doctor.

« If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.

 If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you
feel unwell.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1601858?utm_src=pdf-body
https://www.benchchem.com/product/b1601858?utm_src=pdf-body
https://www.benchchem.com/product/b1601858?utm_src=pdf-body
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=23245
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=23245
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=23245
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=23245
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

This guidance is intended to supplement, not replace, a comprehensive risk assessment and
the information provided in the safety data sheet (SDS). Always refer to the SDS for the most
detailed and up-to-date safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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